5-amino-1-(2-aminophenyl)-1H-pyrazole-4-carbonitrile
Overview
Description
5-amino-1-(2-aminophenyl)-1H-pyrazole-4-carbonitrile, also known as 5-APPC, is a compound that has been studied for its potential applications in several scientific fields. 5-APPC is a nitrogen-containing heterocyclic compound that can exist in both the crystalline and amorphous forms. It has been studied for its potential applications in the fields of organic synthesis, medicinal chemistry, and materials science.
Scientific Research Applications
Synthesis of Imidazo[1,2-a]quinoxaline Derivatives
The compound is used in the synthesis of imidazo[1,2-a]quinoxaline derivatives . These derivatives are produced through microwave-promoted ring-closure reactions of 5-amino-1-(2-aminophenyl)-1H-imidazole-4-carbonitrile with various mono/1,2-biselectrophiles .
Pictet–Spengler (PS) Products
The reaction of 5-amino-1-(2-aminophenyl)-1H-imidazole-4-carbonitrile with aldehydes, ketones, and isocyanates produces the corresponding Pictet–Spengler (PS) products . These products are part of the imidazo[1,2-a]quinoxaline ring system .
Benzo[f]imidazo[1,5-a][1,3,5]triazepine Scaffolds
The compound is also used in the formation of benzo[f]imidazo[1,5-a][1,3,5]triazepine scaffolds . This is achieved through the reaction of 5-amino-1-(2-aminophenyl)-1H-imidazole-4-carbonitrile with CH(OEt)3, and CDI .
Biological Activity
Derivatives of imidazo[1,5-a]- and imidazo[1,2-a]- quinoxalines, which can be synthesized using 5-amino-1-(2-aminophenyl)-1H-imidazole-4-carbonitrile, possess a wide spectrum of biological activity . They have antiallergenic, antitumor, and anticonvulsant properties .
Inhibitors of Various Receptors and Kinases
These derivatives also serve as antagonists of adenosine and benzodiazepine receptors A1, inhibitors of SK2, PIM, IkB kinases as well as PDE4, PDE9, PDE10A phosphodiesterases .
Anticancer Activity
Imidazo[a]-quinoxalines are attracting the attention of researchers due to their anticancer activity, in particular against melanoma, T-lymphoma, myeloid leukemia, and colon cancer .
Treatment of Neurodegenerative Diseases
These compounds are potentially attractive for creating drugs for the treatment of neurodegenerative diseases, such as Parkinson’s disease .
Intramolecular Cyclization
5-amino-1-(2-aminophenyl)-1H-imidazole-4-carbonitrile undergoes intramolecular cyclization in a base medium into imidazo[1,5-a]quinoxalines . This formation proceeds through aromatic nucleophilic substitution of halogen and subsequent autooxidation of the corresponding 4,5-dihydro derivatives .
Mechanism of Action
Target of Action
Similar compounds, such as imidazo[a]quinoxalines, have been reported to interact with various targets including adenosine and benzodiazepine receptors a1, inhibitors of sk2, pim, ikb kinases as well as pde4, pde9, pde10a phosphodiesterases .
Mode of Action
It’s known that the compound undergoes microwave-promoted ring-closure reactions with various mono/1,2-biselectrophiles . This reaction produces corresponding Pictet–Spengler (PS) products i.e., the imidazo[1,2-a]quinoxaline ring system via 6-endo-trig cyclisation .
Biochemical Pathways
Similar compounds have been reported to affect various biochemical pathways related to their targets, leading to a wide spectrum of biological activity .
Result of Action
Similar compounds have been reported to exhibit a wide spectrum of biological activity, including antiallergenic, antitumor, and anticonvulsant effects .
properties
IUPAC Name |
5-amino-1-(2-aminophenyl)pyrazole-4-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N5/c11-5-7-6-14-15(10(7)13)9-4-2-1-3-8(9)12/h1-4,6H,12-13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MEIWOGPEWDAUKA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)N)N2C(=C(C=N2)C#N)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-amino-1-(2-aminophenyl)-1H-pyrazole-4-carbonitrile | |
CAS RN |
87138-51-0 |
Source
|
| Record name | 5-amino-1-(2-aminophenyl)-1H-pyrazole-4-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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